
Technical Support Center: Bismuth-213
Decontamination

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bismuth-213

Cat. No.: B1240523 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for safely managing and decontaminating spills of Bismuth-213 (Bi-213).

Frequently Asked Questions (FAQs)
Q1: What are the primary radiological hazards associated with a Bismuth-213 spill?

A1: Bismuth-213 has a half-life of 45.6 minutes and decays through both beta and alpha

emission.[1][2][3] The primary hazard comes from its decay product, Polonium-213 (Po-213),

which is a potent alpha emitter with a very short half-life (4.2 microseconds) and high energy

(8.375 MeV).[1][2] Alpha particles pose a significant internal hazard if inhaled, ingested, or

absorbed through wounds. While the alpha particles from Bi-213 itself and its progeny have a

short range and will not penetrate the outer layer of skin, internal contamination can deliver a

high dose of radiation to tissues.[1][4] Bi-213 also emits gamma radiation (440 keV), which can

contribute to external exposure.[3]

Q2: What immediate steps should I take after a Bismuth-213 spill?

A2: The immediate response to a Bi-213 spill should follow the "SWIMS" principle:

S - Stop the spill and prevent it from spreading further. Cover the spill with absorbent paper.

[5][6]

W - Warn others in the vicinity about the spill.[5][6]
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I - Isolate the contaminated area to prevent entry and cross-contamination.[5]

M - Minimize your exposure by leaving the immediate area and preventing the spread of

contamination.[7]

S - Summon assistance by immediately notifying your institution's Radiation Safety Officer

(RSO).[8][9]

Q3: What personal protective equipment (PPE) is required for cleaning up a Bi-213 spill?

A3: Appropriate PPE is crucial for preventing personal contamination. This includes:

Disposable waterproof gloves (double gloving is recommended).[10][11]

A lab coat.[5]

Eye protection.[5]

Booties or shoe coverings.[5]

Q4: What type of radiation detector should I use to survey for Bismuth-213 contamination?

A4: For detecting the alpha particles emitted by Bi-213 and its progeny, an alpha-specific

probe, such as a zinc sulfide (ZnS) scintillation detector, is preferable to a standard Geiger-

Müller (GM) detector.[10][11] Alpha probes can filter out beta and gamma radiation, leading to

lower background readings and a lower minimum detectable activity.[10][11] A thin-window GM

survey meter can also be used to detect the beta and gamma emissions.[8]

Q5: What are the acceptable limits for residual surface contamination after a cleanup?

A5: The acceptable limits for residual contamination can vary by institution and regulatory body.

However, a common guideline for alpha emitters is a removable contamination level of less

than 20 dpm/100 cm². Always consult your institution's Radiation Safety Manual for specific

action levels.

Troubleshooting Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.unh.edu/research/research/complianceehs/environmental-health-safety/environmental-protection-contingency-planning/emergency-procedures-spills-radioactive-materials
https://www.radsafe.pitt.edu/program-areas/isotope-research/spills-and-emergencies
https://www.kent.edu/compliance/radiation-spill-cleanup
http://ehs.utoronto.ca/our-services/radiation-safety/emergency-response-procedure-for-radioactive-material-spill/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9178548/
https://tech.snmjournals.org/content/50/1/10
https://www.unh.edu/research/research/complianceehs/environmental-health-safety/environmental-protection-contingency-planning/emergency-procedures-spills-radioactive-materials
https://www.unh.edu/research/research/complianceehs/environmental-health-safety/environmental-protection-contingency-planning/emergency-procedures-spills-radioactive-materials
https://www.unh.edu/research/research/complianceehs/environmental-health-safety/environmental-protection-contingency-planning/emergency-procedures-spills-radioactive-materials
https://www.benchchem.com/product/b1240523?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9178548/
https://tech.snmjournals.org/content/50/1/10
https://pmc.ncbi.nlm.nih.gov/articles/PMC9178548/
https://tech.snmjournals.org/content/50/1/10
https://www.kent.edu/compliance/radiation-spill-cleanup
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem: I have repeatedly decontaminated the spill area, but my survey meter still shows

readings above background levels.

Possible Cause Troubleshooting Step

Ineffective Decontamination Agent

The chemical form of the spilled Bi-213 may not

be soluble in the cleaning agent used. Try a

different decontamination solution, such as a

commercial product like "Radiacwash" or

"Count-Off," or a chelating agent like EDTA.[5]

[7][12]

Porous or Cracked Surface

The contamination may have penetrated a

porous surface (e.g., unsealed concrete, wood)

or cracks. If the contamination is "fixed" and

cannot be removed, the area may need to be

shielded or the contaminated material may need

to be removed as radioactive waste.[6]

Contaminated Cleaning Equipment

You may be spreading the contamination with

contaminated gloves, wipes, or survey

equipment. Change gloves frequently and use

fresh cleaning materials for each pass.[5]

Decontaminate your survey meter probe after

each measurement.

High Background Radiation

Ensure you are comparing your survey readings

to the correct background level for that area.

Background radiation levels can fluctuate.

Problem: My alpha probe is not detecting any contamination, but I am certain a spill occurred.
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Possible Cause Troubleshooting Step

Detector Malfunction

Check the battery and ensure the detector is

functioning correctly by testing it with a known

alpha source.

Probe Window is Too Far from the Surface

Alpha particles have a very short range in air.

Ensure the detector window is held very close

(within 1 cm) to the surface being surveyed.

Intervening Material

Any layer of material, including water, paper, or

even a thin layer of dust, can block alpha

particles from reaching the detector. Ensure the

surface is dry and free of debris before

surveying.

Contamination is Removable, Not Fixed

A direct survey may not detect low levels of

removable contamination. Perform a wipe test to

assess for removable alpha contamination.

Quantitative Data Summary
Table 1: Bismuth-213 Radiological Data

Property Value Reference

Half-life 45.6 minutes [1][2]

Primary Emissions Alpha (α), Beta (β), Gamma (γ) [3]

Primary Alpha Energy (from

Po-213)
8.375 MeV [1][2]

Primary Gamma Energy 440 keV [2][3]

Alpha Particle Range in Tissue 40-85 µm [1][2]

Table 2: Decontamination Action Levels
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Condition Action Level Reference

Minor Spill Cleanup < 1 mCi [8]

Major Spill (Requires RSO) > 10 µCi [5]

Personnel Skin Contamination

(Requires RSO notification)
> 10,000 dpm [8]

Removable Alpha

Contamination Limit
< 20 dpm/100 cm² General Guideline

Experimental Protocols
Protocol 1: Wipe Test for Removable Alpha Contamination

Objective: To determine the amount of removable radioactive contamination on a surface.

Materials:

Filter paper or cotton swab

Solvent (e.g., ethanol or deionized water)

Template to define a 100 cm² area (10 cm x 10 cm)

Forceps

Labeled sample container (e.g., vial or envelope)

Liquid Scintillation Counter or Gas-Flow Proportional Counter

Procedure:

Define a 100 cm² area on the surface to be tested.

Using forceps, moisten a piece of filter paper or a swab with the chosen solvent.

Wipe the 100 cm² area using moderate pressure. Move in an "S" pattern, starting from the

outside and working inward to cover the entire area.
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Place the wipe sample in a labeled container.

Analyze the sample using a Liquid Scintillation Counter or a Gas-Flow Proportional Counter

to determine the activity in disintegrations per minute (dpm).

Record the result and compare it to the established action levels.

Visualizations
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Immediate Actions

Notification & Assessment
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Caption: Workflow for a Bismuth-213 spill response.
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What is the nature of the spill?

Liquid

Liquid

Solid

Solid

Absorb

Absorb with pads

Dampen

Dampen with water

What is the surface type?

Assess Surface

Non_Porous

Non-Porous
(e.g., stainless steel, glass)

Porous

Porous
(e.g., concrete, wood)

Soap_Water

Start with mild soap and water

Aggressive_Decon

Requires aggressive decontamination.
Consult RSO immediately.

Commercial_Agent

If ineffective, use commercial agent
(e.g., Radiacwash)

Chelating_Agent

If still ineffective, consider
chelating agent (e.g., EDTA)

Removal

May require surface removal
or shielding.

Click to download full resolution via product page

Caption: Decision tree for selecting a decontamination agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1240523?utm_src=pdf-custom-synthesis
https://encyclopedia.pub/entry/10754
https://pmc.ncbi.nlm.nih.gov/articles/PMC8143329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8143329/
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Bismuth_213/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3863184/
https://www.unh.edu/research/research/complianceehs/environmental-health-safety/environmental-protection-contingency-planning/emergency-procedures-spills-radioactive-materials
https://www.unh.edu/research/research/complianceehs/environmental-health-safety/environmental-protection-contingency-planning/emergency-procedures-spills-radioactive-materials
https://olympichp.com/wp-content/uploads/2021/08/Radiation-Emergency-Procedures.pdf
https://www.radsafe.pitt.edu/program-areas/isotope-research/spills-and-emergencies
https://www.kent.edu/compliance/radiation-spill-cleanup
http://ehs.utoronto.ca/our-services/radiation-safety/emergency-response-procedure-for-radioactive-material-spill/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9178548/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9178548/
https://tech.snmjournals.org/content/50/1/10
https://ehs.vt.edu/content/dam/ehs_vt_edu/nuclear-medicine/radioactive%20material%20decontamination.pdf
https://www.benchchem.com/product/b1240523#decontamination-procedures-for-bismuth-213-spills
https://www.benchchem.com/product/b1240523#decontamination-procedures-for-bismuth-213-spills
https://www.benchchem.com/product/b1240523#decontamination-procedures-for-bismuth-213-spills
https://www.benchchem.com/product/b1240523#decontamination-procedures-for-bismuth-213-spills
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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